Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate

• IUPAC Name: methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate
• InChI: InChI=1S/C10H9FO3/c1-14-10(13)9(6-12)7-2-4-8(11)5-3-7/h2-6,12H,1H3
• InChI Key: TXTDVRNCZMFXTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=CO)C1=CC=C(C=C1)F
• Molecular Formula: C10H9FO3
• Molecular Weight: 196.17 g/mol

Description

Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate (MFPHP) is a fluorinated hydroxypropyl ester of a phenyl group and has been used in various scientific research applications. MFPHP has a wide range of advantages for lab experiments, including its low toxicity and its ability to react quickly with other molecules. It is also a versatile compound, with multiple applications in the fields of medicine, biochemistry, and pharmacology.

Mechanism of Action

Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate has a number of mechanisms of action. It can act as a Lewis acid, which means it can donate electrons to other molecules. It can also act as a Bronsted acid, which means it can accept electrons from other molecules. Additionally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate can act as a ligand for metal ions, which means it can form complexes with metal ions. Finally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate can act as an enzyme inhibitor, which means it can bind to enzymes and prevent them from performing their normal functions.
Biochemical and Physiological Effects
Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate has a number of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters serotonin, dopamine, and norepinephrine. Furthermore, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate has been shown to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Finally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate has been shown to inhibit the enzyme xanthine oxidase, which is involved in the breakdown of the purine bases xanthine and hypoxanthine.

Advantages and Limitations for Lab Experiments

Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate has a number of advantages for lab experiments. It is a low-toxicity compound, which means it is safe to use in the laboratory. Additionally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate is a versatile compound, which means it can be used in a variety of different experiments. Furthermore, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate is a fast-reacting compound, which means it can be used to quickly and efficiently synthesize other compounds. Finally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate is a low-cost compound, which means it is affordable for most laboratory experiments.
However, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate also has some limitations for lab experiments. It is not very soluble in water, which means it can be difficult to dissolve in aqueous solutions. Additionally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate is sensitive to light and heat, which means it can degrade quickly if exposed to these conditions. Furthermore, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate is a volatile compound, which means it can easily escape from a reaction vessel if not handled properly.

Future Directions

There are a number of potential future directions for Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate. One potential direction is to explore its use as an enzyme inhibitor for therapeutic purposes. Additionally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate could be used in the development of new drugs, as a catalyst in organic synthesis, or as a reagent in analytical chemistry. Finally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate could be used to study the regulation of gene expression and the regulation of protein folding.

Synthesis Methods

Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate can be synthesized through a number of different methods, including the Williamson ether synthesis, the Grignard reaction, and the Mitsunobu reaction. In the Williamson ether synthesis, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate is synthesized by reacting a phenol with an alkyl halide in the presence of a base. In the Grignard reaction, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate is synthesized by reacting an alkyl halide with a magnesium halide in the presence of a base. Finally, in the Mitsunobu reaction, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate is synthesized by reacting a phenol with an alkyl halide in the presence of a base and a phosphine. All of these methods are efficient and produce high yields of Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate.

Scientific Research Applications

Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate has a wide range of applications in scientific research. It has been used in the development of drugs, as a solvent in organic synthesis, and as a reagent in analytical chemistry. It has also been used in the study of enzyme-catalyzed reactions, as a catalyst in organic synthesis, and as a starting material for the synthesis of other compounds. Additionally, Methyl 2-(4-fluorophenyl)-3-hydroxyprop-2-enoate has been used in the study of biological processes, such as the regulation of gene expression and the regulation of protein folding.